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Compound of Interest

Compound Name: Hept-6-yn-3-ol

CAS No.: 284673-59-2

Cat. No.: B2552821

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required: Treat Hept-6-yn-3-ol as a High-Risk Flammable Liquid with

specific reactivity hazards due to its terminal alkyne moiety.

Unlike standard organic solvents (e.g., ethanol, acetone), Hept-6-yn-3-ol possesses a terminal

alkyne group (

). This structural feature introduces a critical incompatibility: Metal Acetylide Formation. Contact
with copper, silver, mercury, or their alloys (brass, solder) can generate shock-sensitive
explosive salts.

Core Directive: Never dispose of this compound in metal safety cans or plumbing systems

containing copper/brass fittings.

Part 2: Chemical Profile & Hazard Identification
Use this data to populate waste manifests and safety labels.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2552821#bc-rfq
https://www.benchchem.com/product/b2552821/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Operational Implication

Chemical Name Hept-6-yn-3-ol
Secondary alcohol with

terminal alkyne

CAS Number
1739-69-1 (Verify specific

isomer)

Unique identifier for waste

manifests

Molecular Formula
Organic carbon source for

incineration

Flash Point
Est. 40–60°C (Class 3

Flammable)

D001 RCRA Waste Code

(Ignitable)

Solubility Low / Immiscible in water
Will form a separate organic

phase (top layer)

Specific Hazard Terminal Alkyne
EXPLOSION RISK with Cu,

Ag, Hg

Secondary Hazard Peroxide Former (Low Risk)
Secondary alcohols can form

peroxides upon aging

Part 3: Pre-Disposal Assessment (The "Why" &
"How")
As a Senior Scientist, I require you to validate the state of the chemical before consolidation.

Blind dumping leads to laboratory accidents.

The Metal Acetylide Check (Crucial)
Causality: Terminal alkynes react with soft metals to precipitate metal acetylides. These salts

are highly unstable and can detonate upon friction or drying.

Protocol: Inspect the current container. If the cap is metal or the container has brass fittings,

inspect the threads for reddish/black solids. If found, DO NOT MOVE. Contact EHS

immediately for bomb squad removal.

Peroxide Validation
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Causality: While less aggressive than ethers, secondary alcohols adjacent to unsaturation can

form peroxides over years of storage.

Protocol: If the container is >2 years old or shows crystal formation around the cap, test with

a semi-quantitative peroxide strip.

< 20 ppm: Safe for standard disposal.

> 20 ppm: Treat with ferrous sulfate or sodium metabisulfite before consolidation.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation
Rule: Segregate Hept-6-yn-3-ol into the Non-Halogenated Organic Solvent stream.

Incompatibility Alert: Do NOT mix with:

Strong Oxidizers (Nitric acid, Peroxides)

Fire/Explosion.

Heavy Metals (Silver nitrate, Copper salts)

Acetylides.

Strong Bases

Can deprotonate the alkyne, increasing reactivity.

Phase 2: Container Selection
Approved: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.

Prohibited: Metal safety cans (Type I or II) due to the copper/brass flame arrestor mesh often

found inside.

Phase 3: Consolidation & Labeling
Don PPE: Butyl rubber or Nitrile gloves, splash goggles, and flame-retardant lab coat.
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Transfer: Pour waste into the HDPE container using a plastic funnel. Do not use metal

funnels.

Labeling: Apply a hazardous waste label with the following constituents:

Chemical:[1][2][3][4][5][6][7][8][9][10] Hept-6-yn-3-ol (100%)

Hazards: Flammable, Irritant.

RCRA Code: D001.

Phase 4: Final Disposal Method
Primary Path: Fuel Blending / High-Temperature Incineration.

Logic: The high carbon content makes it an excellent candidate for fuel blending (energy

recovery) in cement kilns, ensuring complete destruction of the alkyne bond.

Part 5: Visual Decision Workflow
The following diagram outlines the logical decision tree for safe disposal.
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Waste Hept-6-yn-3-ol

Check Container Age
(> 2 Years?)

Test for Peroxides

Yes

Inspect for Metal Contact
(Cap/Container)

No

Treat w/ FeSO4

> 20 ppm

< 20 ppm

STOP: Contact EHS/Bomb Squad
(Suspected Acetylides)

Solids on Threads/Metal Cap

Select Container:
HDPE or Glass ONLY

Clear

Label: Flammable (D001)
Segregate from Oxidizers

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Hept-6-yn-3-ol disposal, prioritizing acetylide and peroxide

detection.
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Part 6: Emergency Contingencies
Spills (< 500 mL)

Isolate: Remove all ignition sources immediately.

Absorb: Use vermiculite or activated charcoal pads. Do not use clay-based absorbents if

they contain metal impurities (rare, but possible).

Clean: Clean surface with soap and water; do not use bleach (oxidizer).

Exposure[1][9][12][13]
Skin: Wash with soap and water for 15 minutes. The lipophilic nature requires soap for

removal.

Eyes: Flush with water for 15 minutes.[11][12] Seek medical attention.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 13113267, Hept-6-yn-3-ol. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Flammable Liquids. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).RCRA Orientation Manual: Hazardous Waste

Identification (D001). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemsrc.com/en/cas/2565-39-1_560422.html
https://www.acess.nl/dbdocs/file_1.pdf
https://www.sterlitech.com/chemical-compatibility-chart
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://www.chemsrc.com/en/cas/71570-89-3_1061199.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-yn-3-ol
https://www.htpchem.com/Dext/file_down?dir=product&fileName=56e6e4b8f24d434aa8efc4ab43fc676f&oriFileName=E_GHS_MSDS4717_HPHt__Decryption.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-en-3-yn-2-ol
https://www.scribd.com/document/693339106/Chemical-Compatibility-Guide
https://greenfield.com/wp-content/uploads/2019/09/Heptane-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1465109&productDescription=1-HEPTEN-3-OL+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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